Cas no 1015568-87-2 (2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione)

• Product Name: 2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione
• CAS No: 1015568-87-2
• MF: C₁₅H₂₁N₃O₅S₂
• MW: 387.474341154099
• CID: 6576406
• Update Time: 2025-07-17

2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione
• 2-[3-methyl-4-(4-methylpiperazin-1-yl)sulfonylphenyl]-1,1-dioxo-1,2-thiazolidin-3-one
• 3-Isothiazolidinone, 2-[3-methyl-4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-, 1,1-dioxide

• Inchi： 1S/C15H21N3O5S2/c1-12-11-13(18-15(19)5-10-24(18,20)21)3-4-14(12)25(22,23)17-8-6-16(2)7-9-17/h3-4,11H,5-10H2,1-2H3
• InChI Key： SFUZTAQEPVLQJD-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCC(=O)N1C1=CC=C(S(N2CCN(C)CC2)(=O)=O)C(C)=C1

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 585.3±60.0 °C(Predicted)
• pka: 5.98±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione

Recent Advances in the Study of 2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione (CAS: 1015568-87-2)

The compound 2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione (CAS: 1015568-87-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1015568-87-2, which include a thiazolidine-1,1,3-trione core and a 4-methylpiperazin-1-ylsulfonyl moiety. These structural elements are believed to contribute to its biological activity, particularly in modulating key enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against specific kinases involved in inflammatory and oncogenic processes.

In terms of synthesis, researchers have developed more efficient and scalable routes to produce 1015568-87-2. A recent publication in Organic Process Research & Development outlined a novel synthetic pathway that improves yield and reduces the use of hazardous reagents. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Biological evaluations of 2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione have revealed promising results. In vitro studies have shown that the compound selectively targets certain protein kinases with high affinity, making it a potential candidate for the treatment of diseases such as cancer and autoimmune disorders. Furthermore, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile.

Despite these encouraging findings, challenges remain in the development of 1015568-87-2 as a therapeutic agent. Issues such as off-target effects and potential toxicity at higher doses need to be addressed in future studies. Additionally, more comprehensive clinical trials are required to validate its efficacy and safety in humans. Researchers are currently exploring structural modifications to optimize the compound's pharmacological properties and reduce adverse effects.

In conclusion, 2-{3-methyl-4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1lambda6,2-thiazolidine-1,1,3-trione (CAS: 1015568-87-2) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a valuable subject of ongoing research. Continued efforts in synthesis optimization, biological evaluation, and clinical testing will be essential to fully realize its therapeutic potential.